N-(2,3-Dimethylbenzyl)cyclopropanamine

• IUPAC Name: N-[(2,3-dimethylphenyl)methyl]cyclopropanamine
• InChI: InChI=1S/C12H17N/c1-9-4-3-5-11(10(9)2)8-13-12-6-7-12/h3-5,12-13H,6-8H2,1-2H3
• InChI Key: CRIMYHBFDHWKQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC2CC2)C
• Molecular Formula: C12H17N
• DSSTOX Substance ID: DTXSID20655399
• Molecular Weight: 175.27 g/mol
• CAS RN: 625437-38-9

Description

N-(2,3-Dimethylbenzyl)cyclopropanamine is a chemical compound with the molecular formula C12H17N. It contains a total of 31 bonds, including 14 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 1 three-membered ring, 1 six-membered ring, and 1 secondary amine.

Molecular Structure Analysis

The molecular structure of N-(2,3-Dimethylbenzyl)cyclopropanamine consists of 30 atoms, including 17 Hydrogen atoms, 12 Carbon atoms, and 1 Nitrogen atom. The compound contains a total of 31 bonds, including 14 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 1 three-membered ring, 1 six-membered ring, and 1 secondary amine.

Physical And Chemical Properties Analysis

N-(2,3-Dimethylbenzyl)cyclopropanamine has a molecular weight of 175.27 g/mol. It is recommended to be stored at room temperature. The compound is solid in its physical form.

Scientific Research Applications

Catalysis: Ligand Synthesis for Transition Metal Catalysts

Finally, N-(2,3-Dimethylbenzyl)cyclopropanamine can act as a ligand precursor in the synthesis of transition metal catalysts. These catalysts are essential for various industrial processes, including hydrogenation reactions, carbon-carbon bond formation, and the production of fine chemicals.

Each of these applications demonstrates the versatility and importance of N-(2,3-Dimethylbenzyl)cyclopropanamine in scientific research. Its unique chemical structure and properties make it a valuable compound in advancing knowledge and technology across multiple disciplines. .

Safety and Hazards

The safety information for N-(2,3-Dimethylbenzyl)cyclopropanamine indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements include H315, H319, and H335, which suggest that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P305+351+338, and P302+352, which provide guidance on avoiding breathing dust/fume/gas/mist/vapours/spray, rinsing cautiously with water for several minutes in case of eye contact, and washing with plenty of soap and water in case of skin contact.

Synthesis routes and methods I

Procedure details

Synthesized according to typical procedure J from 2,3-dimethylbenzaldehyde and cyclopropylamine.

Synthesis routes and methods II

Procedure details

A mixture of 2,3-dimethylbenzaldehyde (1 eq.), cyclopropylamine (1.2 eq.) and sodium bicarbonate (1.5 eq.) were heated at reflux in MeOH (0.5 M) for 1 h. The reaction mixture was then cooled in ice and sodium borohydride (1.2 eq.) was introduced portionwise. Following the completion of addition, the reaction mixture was warmed to RT and stirred at RT for 1 h. The volatiles were then removed in vacuo and the resulting residue was partitioned between H2O and CH2Cl2. The organic layer was separated, washed with brine, dried over MgSO4 and filtered. Concentration of the filtrate in vacuo afforded the title compound as a light yellow oil.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

1B was synthesized from 2,3-dimethylbenzaldehyde (5.0 g, 37.3 mmol) using the procedure described for 1A. Yield: 6.0 g (92%) as light yellow oil. ESI-MS:m/z 176.3 (M+H)+, HPLC retention time: T=1.340 min (FAST-2).